1. Home
  2. Product
  3. 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine
1-(1-Phenylcyclohexyl)-4-hydroxypiperidine 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine is an analytical reference standard that is structurally categorized as an arylcyclohexylamine. It is a primary, monohydroxylated metabolite of the NMDA receptor channel blocker, PCP that can be detected in hair samples. 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine is reported to produce one-third the potency of PCP in eliciting PCP-like discriminative stimuli in rat. This product is intended for research and forensic applications.
Brand Name: Vulcanchem
CAS No.: 60232-85-1
VCID: VC21230325
InChI: InChI=1S/C17H25NO/c19-16-9-13-18(14-10-16)17(11-5-2-6-12-17)15-7-3-1-4-8-15/h1,3-4,7-8,16,19H,2,5-6,9-14H2
SMILES: C1CCC(CC1)(C2=CC=CC=C2)N3CCC(CC3)O
Molecular Formula: C17H25NO
Molecular Weight: 259.4 g/mol

1-(1-Phenylcyclohexyl)-4-hydroxypiperidine

CAS No.: 60232-85-1

Cat. No.: VC21230325

Molecular Formula: C17H25NO

Molecular Weight: 259.4 g/mol

* For research use only. Not for human or veterinary use.

1-(1-Phenylcyclohexyl)-4-hydroxypiperidine - 60232-85-1

Specification

Description 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine is an analytical reference standard that is structurally categorized as an arylcyclohexylamine. It is a primary, monohydroxylated metabolite of the NMDA receptor channel blocker, PCP that can be detected in hair samples. 1-(1-Phenylcyclohexyl)-4-hydroxypiperidine is reported to produce one-third the potency of PCP in eliciting PCP-like discriminative stimuli in rat. This product is intended for research and forensic applications.
CAS No. 60232-85-1
Molecular Formula C17H25NO
Molecular Weight 259.4 g/mol
IUPAC Name 1-(1-phenylcyclohexyl)piperidin-4-ol
Standard InChI InChI=1S/C17H25NO/c19-16-9-13-18(14-10-16)17(11-5-2-6-12-17)15-7-3-1-4-8-15/h1,3-4,7-8,16,19H,2,5-6,9-14H2
Standard InChI Key SLUMSLWGPLFKGY-UHFFFAOYSA-N
SMILES C1CCC(CC1)(C2=CC=CC=C2)N3CCC(CC3)O
Canonical SMILES C1CCC(CC1)(C2=CC=CC=C2)N3CCC(CC3)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19